Cas no 3429-24-1 (3-Amino-3-pyridin-4-yl-propionic acid)

• Product Name: 3-Amino-3-pyridin-4-yl-propionic acid
• CAS No: 3429-24-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD01632450
• CID: 44138
• PubChem ID: 22062887
• Update Time: 2025-10-22

3-Amino-3-pyridin-4-yl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(pyridin-4-yl)propanoic acid
• 3-AMINO-3-PYRIDIN-4-YL-PROPIONIC ACID
• 4-Pyridinepropanoicacid, b-amino-
• AB09530
• AG-F-16604
• B-AMINO-4-PYRIDINEPROPANOIC ACID
• CTK4H2087
• SureCN2999878
• AKOS022173585
• DTXSID50622195
• A875028
• AB17832
• 3-amino-3-pyridin-4-ylpropanoic acid
• EN300-66509
• (R)-3-AMINO-3-(PYRIDIN-4-YL)PROPANOICACID
• (S)-3-AMINO-3-(PYRIDIN-4-YL)PROPANOICACID
• 3-AMINO-3-(4-PYRIDYL)PROPIONIC ACID
• SCHEMBL2999878
• N12985
• Z317027344
• 3429-24-1
• CS-0451387
• AKOS000184253
• 3-Amino-3-(pyridin-4-yl)propanoicacid
• AB36081
• 3-Amino-3-pyridin-4-yl-propionic acid

• MDL： MFCD01632450
• Inchi： 1S/C8H10N2O2/c9-7(5-8(11)12)6-1-3-10-4-2-6/h1-4,7H,5,9H2,(H,11,12)
• InChI Key： HELGKMIKUOPFTO-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CN=CC=1)N)=O

Computed Properties

• Exact Mass: 166.0743
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.268
• Boiling Point: 352.72°C at 760 mmHg
• Flash Point: 167.119°C
• Refractive Index: 1.58
• PSA: 76.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-pyridin-4-yl-propionic acid

3-Amino-3-Pyridin-4-Yl-Propionic Acid: A Comprehensive Overview

3-Amino-3-pyridin-4-yl-propionic acid (CAS No. 3429-24-1) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a pyridine ring and an amino group, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. Recent studies have highlighted its role in various biochemical pathways and its ability to interact with key biological targets, making it a subject of extensive research.

The molecular structure of 3-amino-3-pyridin-4-yl-propionic acid is defined by a pyridine ring at the 4-position, which is connected to an amino group via a propionic acid chain. This arrangement confers the compound with unique electronic properties and reactivity. Researchers have explored its ability to act as a ligand in metalloorganic frameworks (MOFs), where it can coordinate with metal ions to form porous materials with applications in gas storage and catalysis. Recent advancements in MOF synthesis have demonstrated the versatility of this compound in creating highly functional materials.

In the pharmaceutical industry, 3-amino-3-pyridin-4-yl-propionic acid has been investigated for its potential as a drug scaffold. Its ability to form hydrogen bonds and participate in π–π interactions makes it an attractive candidate for designing bioactive molecules. Studies published in 2023 have shown that derivatives of this compound exhibit promising activity against certain enzymes involved in neurodegenerative diseases, such as acetylcholinesterase. These findings underscore its potential in drug discovery efforts targeting Alzheimer's disease and related conditions.

Beyond its biochemical applications, 3-amino-3-pyridin-4-yl-propionic acid has also been utilized in the development of sensors and electronic devices. Its ability to undergo redox reactions has been leveraged in the creation of electrochemical sensors for detecting analytes such as glucose and heavy metals. Recent research has focused on enhancing the sensitivity and selectivity of these sensors by modifying the compound's structure or incorporating it into nanomaterials like graphene oxide.

The synthesis of 3-amino-3-pyridin-4-yl-propionic acid typically involves multi-step organic reactions, including nucleophilic substitutions and condensations. Researchers have optimized these processes to improve yield and purity, enabling large-scale production for industrial applications. Additionally, green chemistry approaches have been explored to minimize environmental impact during synthesis.

In conclusion, 3-amino-3-pyridin-4-yl-propionic acid (CAS No. 3429-24-1) is a versatile compound with diverse applications across multiple disciplines. Its role as a building block for advanced materials, its potential in drug discovery, and its utility in sensor technology highlight its importance in contemporary scientific research. As ongoing studies continue to uncover new properties and applications, this compound is poised to make significant contributions to various fields of science and technology.